Cas no 81177-02-8 ((R)-3-Methylhexanedioic acid)

• Product name: (R)-3-Methylhexanedioic acid
• CAS No: 81177-02-8
• MF: C₇H₁₂O₄
• MW: 160.16778
• CID: 60309
• PubChem ID: 2723701

(R)-3-Methylhexanedioic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methylhexanedioic acid
• (R)-(+)-3-Methyladipic acid
• AG-H-26146
• 623-82-5
• DTXSID201016369
• (+)-3-Methylhexanedioic acid
• MFCD00063200
• AKOS000283830
• (r)-3-methyladipic acid
• (R)-(+)-3-Methyladipic acid, 96%
• (R)(+)-3-Methyladipic acid
• SCHEMBL713404
• 81177-02-8
• bmse000619
• (3R)-3-methylhexanedioic acid
• SYEOWUNSTUDKGM-RXMQYKEDSA-N
• DB-009110
• (R)-3-METHYLHEXANEDIOICACID

• Inchi： InChI=1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： SYEOWUNSTUDKGM-UHFFFAOYSA-N
• SMILES： CC(CCC(O)=O)CC(O)=O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 0.4

Experimental Properties

• Density: 1.3681 (rough estimate)
• Melting Point: 97°C
• Boiling Point: 328.8°C (rough estimate)
• Refractive Index: 1.4336 (estimate)

Additional information on (R)-3-Methylhexanedioic acid

Comprehensive Overview of (R)-3-Methylhexanedioic Acid (CAS No. 81177-02-8): Properties, Applications, and Industry Insights

(R)-3-Methylhexanedioic acid (CAS No. 81177-02-8) is a chiral dicarboxylic acid with significant relevance in pharmaceutical synthesis, specialty chemicals, and advanced material research. Its unique stereochemistry, attributed to the (R)-enantiomer, makes it a valuable intermediate for asymmetric synthesis. The compound's molecular formula (C₇H₁₂O₄) and structural features, including the methyl group at the 3-position, contribute to its distinct physicochemical properties, such as solubility in polar solvents and a melting range of 80–85°C.

In recent years, the demand for chiral building blocks like (R)-3-Methylhexanedioic acid has surged due to their role in developing enantioselective drugs. Pharmaceutical researchers frequently search for "high-purity chiral acids" or "CAS 81177-02-8 suppliers" to support API (Active Pharmaceutical Ingredient) development. This aligns with the industry's focus on green chemistry and stereoselective catalysis, where such compounds reduce wasteful racemic mixtures.

The compound's applications extend to biodegradable polymers, a hot topic in sustainability discussions. As consumers prioritize eco-friendly materials, (R)-3-Methylhexanedioic acid serves as a monomer for polyesters with tailored degradation rates. SEO trends reveal growing queries like "bio-based dicarboxylic acids" and "chiral polymer precursors," reflecting market interest in sustainable alternatives to petrochemical-derived intermediates.

Analytical characterization of 81177-02-8 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to confirm enantiopurity (>98% ee). Laboratories often optimize protocols for "enantiomeric excess determination"—a frequently searched term—to meet regulatory standards for pharmaceutical applications. The compound's pKa values (≈4.2 and 5.6) also make it relevant in buffer formulation studies.

Emerging research explores its utility in flavor and fragrance industries, where chiral specificity influences sensory profiles. Patent databases show increased activity around "CAS 81177-02-8 derivatives" for creating novel aroma chemicals. This intersects with consumer trends toward natural identical compounds, driving innovation in food and cosmetic additives.

From a regulatory standpoint, (R)-3-Methylhexanedioic acid is classified as non-hazardous under standard safety assessments (LD₅₀ >2000 mg/kg). However, manufacturers emphasize "GMP-grade chiral acids" in response to tightened quality requirements. Supply chain analytics indicate rising procurement of 81177-02-8 from certified ISO-compliant facilities, particularly in North America and Europe.

Future prospects include its potential in metal-organic frameworks (MOFs) for gas storage—a trending research area. The compound's rigid backbone and carboxylate groups enable coordination chemistry applications, addressing search queries like "dicarboxylic acid MOF linkers." As industries seek multifunctional intermediates, (R)-3-Methylhexanedioic acid exemplifies how chiral molecules bridge diverse scientific domains.